Plutonium tetrafluoride

Specification

• CAS No.: 13709-56-3
• Molecular Formula: F4Pu
• Molecular Weight: 320.05782 g/mol
• IUPAC Name: tetrafluoroplutonium
• Standard InChI: InChI=1S/4FH.Pu/h4*1H;/q;;;;+4/p-4
• Standard InChI Key: USCBBUFEOOSGAJ-UHFFFAOYSA-J
• SMILES: F[Pu](F)(F)F
• Canonical SMILES: F[Pu](F)(F)F

Introduction

Chemical Identity and Basic Properties

Plutonium tetrafluoride is a chemical compound with the formula PuF4, where plutonium exists in the +4 oxidation state bonded to four fluorine atoms. It typically appears as a red-brown crystalline solid, though its appearance can vary considerably depending on grain size, purity, moisture content, lighting conditions, and the presence of contaminants. This salt has served primarily as an intermediary product in the production of plutonium metal for nuclear weapons applications in the United States.

The compound has a molecular weight of 320.058 g/mol and belongs to the chemical class of metal fluorides. Its CAS registry number is 13709-56-3, providing a unique identifier for this specific chemical compound.

Elemental Composition

The elemental composition of plutonium tetrafluoride reflects its molecular formula:

Element	Percentage (%)
Fluorine (F)	23.74
Plutonium (Pu)	76.26

Physical Properties

Thermal Properties and Density

Plutonium tetrafluoride exhibits distinct thermal behavior that influences its processing and applications. The compound has a melting point of 1037°C, indicating its stability at elevated temperatures. Its relatively high density of 7100 kg/m³ is characteristic of compounds containing heavy actinide elements.

Thermal analysis studies have revealed that aged PuF4 undergoes a series of transformations when heated. Dehydration processes occur between approximately 90°C and 300°C, followed by exothermic annealing of radiation damage at two distinct temperature ranges: 350-355°C and 555-558°C. At temperatures exceeding 700°C, PuF4 can react with plutonium dioxide (PuO2), resulting in oxygen release and mass loss.

Structural Characteristics

In terms of its crystal structure, solid plutonium tetrafluoride features 8-coordinate plutonium centers interconnected by doubly bridging fluoride ligands. This arrangement contributes to the compound's stability and chemical behavior. X-ray diffraction studies of aged PuF4 samples have shown broadening of diffraction peaks, suggesting possible alpha-particle radiation damage to the crystal structure over time.

Synthesis and Production Methods

Alternative Production Method

A less common but notable method involves the decomposition of higher plutonium fluorides. Specifically, laser irradiation of plutonium hexafluoride (PuF6) at wavelengths under 520 nm causes it to decompose first to plutonium pentafluoride (PuF5) and, with continued irradiation, to plutonium tetrafluoride.

Chemical Behavior and Reactivity

Reduction to Plutonium Metal

One of the most significant reactions of plutonium tetrafluoride is its reduction to plutonium metal, which is crucial in nuclear material processing. This reduction can be achieved through reactions with various metals at elevated temperatures, typically around 1200°C:

PuF4 + 2 Ba → 2 BaF2 + Pu
PuF4 + 2 Ca → 2 CaF2 + Pu
PuF4 + 4 Li → 4 LiF + Pu

These metallothermic reduction reactions represent the primary industrial method for converting PuF4 to metallic plutonium for various applications in nuclear technology.

Hydration and Aging Effects

Plutonium tetrafluoride can form hydrates under certain conditions, most notably PuF4·1.6H2O, which has been observed in aged samples. A study of a 30-year-old PuF4 sample, consisting of brown powder (PuF4-b) and pink granules (PuF4-p), revealed through X-ray diffraction that the bulk material was comprised of three compounds: PuF4, PuO2, and PuF4·1.6H2O.

Thermogravimetric analysis and differential scanning calorimetry, with simultaneous evolved gas analysis, demonstrated that these hydrates undergo dehydration when heated to temperatures between approximately 90°C and 300°C. During subsequent heating stages, the release of hydrofluoric acid, fluorine, and helium was observed, with the helium release resulting from alpha decay processes in the plutonium isotopes.

Research Studies and Analytical Findings

Aging and Radiation Effects

Research on aged plutonium tetrafluoride has revealed important insights into the long-term behavior of this compound. X-ray diffraction studies have shown broadening of PuF4 peaks in aged samples, suggesting possible alpha-particle radiation damage to the crystal structure. When these samples were annealed at 650°C, only crystalline PuF4 and PuO2 remained, indicating the thermal decomposition of hydrated forms and potential recrystallization of radiation-damaged structures.

Thermal Analysis Results

Comprehensive thermal analysis of aged PuF4 revealed a complex sequence of reactions and transformations. Thermogravimetric analysis and differential scanning calorimetry demonstrated that exothermic annealing of alpha-particle radiation damage occurs in two distinct stages: at 350-355°C and at 555-558°C.

During thermal processing, particularly at temperatures above 700°C, PuF4 was found to react with PuO2 present in the sample, resulting in oxygen release and corresponding mass loss. This interaction between different plutonium compounds in aged samples highlights the complex chemistry that develops during long-term storage.

Electronic Structure Studies

The electronic structure of plutonium tetrafluoride has been investigated using advanced analytical techniques, particularly to understand the nature of bonding between plutonium and fluorine atoms. Scientists at Pacific Northwest National Laboratory studied PuF4 from the long-shuttered Plutonium Finishing Plant using nuclear magnetic resonance spectroscopy.

Their analysis revealed that despite theoretical predictions that might suggest covalent bonding, the plutonium-fluorine bonds in PuF4 are predominantly ionic in character. This finding has significant implications for understanding plutonium's chemical behavior and reactivity patterns, as bonding type directly influences chemical properties.

Applications and Significance

Nuclear Technology Applications

The primary application of plutonium tetrafluoride has been as an intermediate in the production of plutonium metal for nuclear weapons and nuclear energy applications. Its role in plutonium metallurgy makes it a compound of significant technical and strategic importance.

The ability to convert PuF4 to metallic plutonium through reduction reactions provides a crucial step in nuclear material processing. Historically, plutonium tetrafluoride was produced at facilities such as the Plutonium Finishing Plant, where "buttons" of plutonium metal were created for various applications.

Scientific Research Value

Beyond its direct applications in nuclear technology, plutonium tetrafluoride serves as an important research material for understanding the chemical behavior of actinides. Studies of PuF4 provide insights into bonding patterns, electronic structures, and reaction mechanisms relevant to broader areas of chemistry and materials science.

The unexpected finding that PuF4 forms predominantly ionic rather than covalent bonds has contributed to fundamental understanding of heavy element chemistry. This research enhances our knowledge of how plutonium behaves in various chemical environments and compounds.